![molecular formula C10H12ClN3O2S2 B10976529 5-chloro-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)thiophene-2-sulfonamide](/img/structure/B10976529.png)
5-chloro-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)thiophene-2-sulfonamide
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Overview
Description
5-chloro-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)thiophene-2-sulfonamide is a heterocyclic compound that contains both a thiophene and a pyrazole ring. This compound is of significant interest due to its potential applications in medicinal chemistry and material science. The presence of the sulfonamide group further enhances its chemical reactivity and potential biological activity.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-chloro-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)thiophene-2-sulfonamide typically involves the reaction of 5-chlorothiophene-2-sulfonyl chloride with 1,3,5-trimethyl-1H-pyrazole. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then stirred at room temperature for several hours to ensure complete conversion of the starting materials to the desired product .
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity .
Chemical Reactions Analysis
Types of Reactions
5-chloro-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)thiophene-2-sulfonamide can undergo various chemical reactions, including:
Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.
Reduction: The sulfonamide group can be reduced to an amine.
Substitution: The chlorine atom on the thiophene ring can be substituted with other nucleophiles.
Common Reagents and Conditions
Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) can be used under mild conditions.
Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.
Major Products
Oxidation: Sulfoxides or sulfones.
Reduction: Corresponding amines.
Substitution: Various substituted thiophene derivatives.
Scientific Research Applications
5-chloro-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)thiophene-2-sulfonamide has several applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.
Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anti-cancer activities.
Industry: Utilized in the development of advanced materials with specific electronic or optical properties.
Mechanism of Action
The mechanism of action of 5-chloro-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)thiophene-2-sulfonamide involves its interaction with specific molecular targets. The sulfonamide group can form hydrogen bonds with amino acid residues in the active site of enzymes, leading to inhibition of enzyme activity. Additionally, the compound can interact with cellular receptors, modulating signal transduction pathways and affecting cellular functions .
Comparison with Similar Compounds
Similar Compounds
5-chloro-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)thiophene-2-carboxamide: Similar structure but with a carboxamide group instead of a sulfonamide group.
5-chloro-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)thiophene-2-sulfonyl chloride: Similar structure but with a sulfonyl chloride group instead of a sulfonamide group.
Uniqueness
The presence of the sulfonamide group in 5-chloro-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)thiophene-2-sulfonamide enhances its chemical reactivity and potential biological activity compared to its analogs. This makes it a valuable compound for various applications in medicinal chemistry and material science .
Properties
Molecular Formula |
C10H12ClN3O2S2 |
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Molecular Weight |
305.8 g/mol |
IUPAC Name |
5-chloro-N-(1,3,5-trimethylpyrazol-4-yl)thiophene-2-sulfonamide |
InChI |
InChI=1S/C10H12ClN3O2S2/c1-6-10(7(2)14(3)12-6)13-18(15,16)9-5-4-8(11)17-9/h4-5,13H,1-3H3 |
InChI Key |
OCZRICDNZZHHOJ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C(=NN1C)C)NS(=O)(=O)C2=CC=C(S2)Cl |
solubility |
>45.9 [ug/mL] (The mean of the results at pH 7.4) |
Origin of Product |
United States |
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